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Compound of Interest

Compound Name: (E/2)-C20 Ceramide

Cat. No.: B3092764

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides essential procedural guidance for the safe and compliant disposal of
(E/Z)-C20 Ceramide, a key component in cellular signaling research. Adherence to these
protocols is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. While (E/Z)-C20 Ceramide is not classified as a hazardous substance under the
Globally Harmonized System (GHS), it is prudent to handle it with the care afforded to all
laboratory chemicals.

Key Safety and Disposal Information

Proper disposal of (EIZ)-C20 Ceramide requires an understanding of its physical and chemical
properties, as well as the associated handling precautions. The following table summarizes
crucial data for safe handling and disposal.
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Parameter

Information

Source

Chemical Name

N-eicosanoyl-D-erythro-

sphingosine
CAS Number 7344-02-7 [1]
Appearance Solid
Storage Temperature -20°C [2]

Hazard Classification

Not classified as hazardous.
However, related ceramides

can be skin and eye irritants.

[2](3]

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal
plant. Offer surplus and non-
recyclable solutions to a

licensed disposal company.

[2](3]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of (E/Z)-C20

Ceramide in both solid and liquid forms. This process is designed to mitigate risks and ensure

compliance with environmental regulations.
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1. Personal Protective Equipment (PPE)

(Wear chemical-resistant gloves) (Wear safety goggles) (Wear alab coal)

2. Waste Segregation
Solid Waste Liquid Waste
(e.g., contaminated tips, tubes) (e.g., solutions with ceramide)

3. Containment

v v

(Designated, labeled hazardous waste container for solids) (Leak-proof. labeled hazardous waste container for quuids)

4vTemporary Storage

(Store in a designated satellite accumulation area)
J/

5. Final‘I')isposal

(Arrange for pickup by Environmental Health & Safety (EHS) or a licensed comracto)

6. Docur‘l;emation

(Main!aln accurate disposal records)

Click to download full resolution via product page
Caption: Workflow for the proper disposal of (E/Z)-C20 Ceramide waste.

1. Personal Protective Equipment (PPE): Before handling (E/Z)-C20 Ceramide waste, ensure
you are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat.

2. Waste Segregation:

» Solid Waste: Collect all solid waste contaminated with (E/Z)-C20 Ceramide, such as pipette
tips, microfuge tubes, and weighing papers, in a designated hazardous waste container.[2]
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e Liquid Waste: Solutions containing (E/Z)-C20 Ceramide should be collected in a separate,
dedicated, and clearly labeled hazardous waste container.[2] Do not mix with other chemical
waste streams unless explicitly permitted by your institution's EHS department.

3. Containment:
o Use containers that are compatible with the chemical waste.

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "
(E/Z)-C20 Ceramide".[2]

e Ensure containers are tightly sealed to prevent leaks or spills.

4. Temporary Storage: Store the sealed hazardous waste containers in a designated and
secure satellite accumulation area within the laboratory. This area should be away from general
lab traffic and clearly marked.

5. Final Disposal: Once the waste container is full, or as per your institution's guidelines,
arrange for its collection by your Environmental Health and Safety (EHS) department or a
licensed chemical waste disposal contractor.[2]

6. Documentation: Maintain meticulous records of the generated waste, including the chemical
name, quantity, and date of disposal, in accordance with your institution's and local regulatory
requirements.[2]

Crucial "Don'ts" of Ceramide Disposal

To prevent environmental contamination and ensure regulatory compliance, strictly adhere to
the following prohibitions:
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[Prohibited Disposal Methods\

Do NOT dispose of down the drain

Do NOT mix with incompatible waste

Do NOT dispose of in regular trash

| / |
-

Click to download full resolution via product page

Caption: Prohibited disposal methods for (E/Z)-C20 Ceramide.

+ Do NOT dispose of (E/Z)-C20 Ceramide down the drain. This can lead to the contamination
of waterways and is a violation of environmental regulations.[2][4]

+ Do NOT dispose of solid or liquid (E/Z)-C20 Ceramide waste in the regular trash.

e Do NOT mix (E/Z)-C20 Ceramide waste with incompatible chemicals.

By adhering to these procedures, you contribute to a safe and environmentally responsible
research environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
(E/Z2)-C20 Ceramide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3092764#e-z-c20-ceramide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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